Cas no 174468-17-8 (Butyl 2-aminopropanoate)

• Product Name: Butyl 2-aminopropanoate
• CAS No: 174468-17-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 2195849
• PubChem ID: 13783302
• Update Time: 2025-04-21

Butyl 2-aminopropanoate Chemical and Physical Properties

Names and Identifiers

• Butyl 2-aminopropanoate
• EN300-94279
• 174468-17-8
• DTXSID10549379
• DB-333920
• MFCD12796122
• butyl alaninate
• 44924-99-4
• butyl2-aminopropanoate
• CS-0276475
• Butyl (S)-2-Aminopropanoate
• AKOS009411630
• SY030056
• SCHEMBL624749
• DB-000271

• Inchi： 1S/C7H15NO2/c1-3-4-5-10-7(9)6(2)8/h6H,3-5,8H2,1-2H3
• InChI Key： RJJXSCQQRYCPLW-UHFFFAOYSA-N
• SMILES： O(C(C(C)N)=O)CCCC

Computed Properties

• Exact Mass: 145.110278721Da
• Monoisotopic Mass: 145.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų